Cas no 124953-71-5 (4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 124953-71-5
• MF: C₁₉H₂₁N₃S
• MW: 323.455142736435
• MDL: MFCD00662791
• CID: 3054722
• PubChem ID: 667599
• Update Time: 2025-07-02

4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-5-(4-tert-butyl-phenyl)-4H-[1,2,4]triazole-3-thiol
• 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol
• SMR000590041
• SCHEMBL10012230
• CHEMBL1493448
• 3-(4-tert-butylphenyl)-4-(phenylmethyl)-1H-1,2,4-triazole-5-thione
• Z56278022
• EN300-03480
• 4-Benzyl-5-(4-(tert-butyl)phenyl)-4h-1,2,4-triazole-3-thiol
• BDBM78389
• CS-0356015
• 124953-71-5
• HMS2898I12
• 4-benzyl-3-(4-tert-butylphenyl)-1H-1,2,4-triazole-5-thione
• MLS001171122
• cid_667599
• AKOS000116340

• MDL： MFCD00662791
• Inchi： 1S/C19H21N3S/c1-19(2,3)16-11-9-15(10-12-16)17-20-21-18(23)22(17)13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3,(H,21,23)
• InChI Key： CTFMUFVCYIHERI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)(C)C)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.14561886Da
• Monoisotopic Mass: 323.14561886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol

Professional Introduction to 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 124953-71-5)

4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 124953-71-5, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a benzyl group at the 4-position and a 4-tert-butylphenyl group at the 5-position introduces steric and electronic influences that can modulate the compound's interactions with biological targets. Additionally, the thiol (-SH) moiety at the 3-position provides a nucleophilic site that can participate in various chemical reactions, including sulfhydryl-dependent interactions with proteins and enzymes.

In recent years, there has been a growing interest in triazole derivatives as potential candidates for drug development. The triazole ring itself is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for designing bioactive molecules. The specific substitution pattern in 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol suggests that it may exhibit properties such as enhanced solubility, improved metabolic stability, or targeted binding affinity towards specific biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Preliminary studies have indicated that derivatives of 1,2,4-triazole can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bulky substituents like the tert-butyl group may further refine the compound's pharmacokinetic profile by influencing its absorption, distribution, metabolism, and excretion (ADME) properties. This makes 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol a promising candidate for further investigation in drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies may include nucleophilic substitution reactions at the triazole core, followed by functional group transformations to introduce the benzyl and tert-butylphenyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions could be employed to facilitate these transformations efficiently.

The biological evaluation of 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol has been conducted using various in vitro and in vivo models. These studies aim to assess its interaction with target proteins, evaluate its toxicity profile, and determine its efficacy in relevant disease models. The thiol group's ability to form disulfide bonds with cysteine residues in proteins suggests potential applications in redox-based therapies or as a probe for studying protein-protein interactions.

In conclusion, 4-benzyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 124953-71-5) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable scaffold for developing novel bioactive molecules. Further exploration of its chemical properties and biological activities will likely uncover new therapeutic opportunities across multiple disease areas.